Cas no 2171685-39-3 (1-{2-1-(sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide)

• Product Name: 1-{2-1-(sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide
• CAS No: 2171685-39-3
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 5834530
• PubChem ID: 165508962
• Update Time: 2025-05-23

1-{2-1-(sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{2-1-(sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide
• EN300-1282025
• 1-{2-[1-(sulfanylmethyl)cyclopropyl]acetyl}azetidine-2-carboxamide
• 2171685-39-3

• Inchi： 1S/C10H16N2O2S/c11-9(14)7-1-4-12(7)8(13)5-10(6-15)2-3-10/h7,15H,1-6H2,(H2,11,14)
• InChI Key： DBZFJPMAETYSPV-UHFFFAOYSA-N
• SMILES： SCC1(CC(N2CCC2C(N)=O)=O)CC1

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-{2-1-(sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide

1-{2-1-(Sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 2171685-39-3, known as 1-{2-1-(sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of 1-{2-1-(sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide is intriguing, featuring a cyclopropane ring attached to a sulfanylmethyl group and an azetidine moiety. The azetidine ring, a four-membered cyclic amine, contributes to the molecule's rigidity and stability. The presence of the sulfanylmethyl group introduces sulfur into the structure, which can influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic properties, making this compound a valuable candidate for drug development.

Synthesis of 1-{2-1-(sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the molecule efficiently. The use of transition metal catalysts has been particularly effective in forming the cyclopropane ring, ensuring high yields and purity. These advancements in synthetic methodology have paved the way for further exploration of the compound's properties.

Recent research has focused on understanding the physical and chemical properties of 1-{2-1-(sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide. Studies conducted using computational chemistry techniques, such as density functional theory (DFT), have provided insights into its electronic structure and reactivity. These findings suggest that the compound exhibits unique electronic characteristics due to the conjugation between the sulfur atom and the azetidine ring. Experimental studies have corroborated these theoretical predictions, revealing that the compound demonstrates exceptional stability under various conditions.

The biological activity of 1-{2-1-(sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide has been a focal point of recent investigations. Preclinical studies indicate that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic applications. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Initial results are promising, suggesting that this compound could serve as a lead molecule for developing novel anti-inflammatory agents.

In addition to its pharmacological potential, 1-{2-1-(sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide has shown promise in materials science. Its rigid structure and sulfur-containing functional groups make it an attractive candidate for use in polymer synthesis and as a building block for advanced materials. Recent studies have explored its application in creating biodegradable polymers with enhanced mechanical properties, which could find use in biomedical devices and sustainable packaging solutions.

The environmental impact of 1-{2-1-(sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide has also been a subject of interest. Researchers have conducted life cycle assessments (LCAs) to evaluate its sustainability profile. These assessments highlight the importance of adopting green chemistry principles during its synthesis to minimize waste generation and energy consumption. Innovations in catalytic processes and solvent-free reactions are being explored to enhance the eco-friendliness of this compound's production.

In conclusion, 1-{2-1-(sulfanylmethyl)cyclopropylacetyl}azetidine-2-carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodology and biological evaluation, positions it as a valuable asset in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and materials science.